Cas no 1896017-77-8 ({1-4-(propan-2-yl)phenylcyclobutyl}methanol)

{1-[4-(Propan-2-yl)phenyl]cyclobutyl}methanol is a cyclobutane-derived alcohol featuring a para-isopropylphenyl substituent. This compound is of interest in synthetic organic chemistry due to its rigid cyclobutyl framework and functionalized benzylic position, which can serve as a versatile intermediate in the preparation of more complex structures. The presence of both aromatic and aliphatic moieties enhances its utility in cross-coupling reactions, cycloadditions, or as a building block for pharmaceuticals and agrochemicals. The hydroxyl group offers a handle for further derivatization, enabling transformations such as esterification, etherification, or oxidation. Its structural features make it suitable for applications requiring sterically constrained scaffolds with tunable reactivity.
{1-4-(propan-2-yl)phenylcyclobutyl}methanol structure
1896017-77-8 structure
Product Name:{1-4-(propan-2-yl)phenylcyclobutyl}methanol
CAS No:1896017-77-8
MF:C14H20O
MW:204.308004379272
CID:5941522
PubChem ID:116963725
Update Time:2025-06-09

{1-4-(propan-2-yl)phenylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-4-(propan-2-yl)phenylcyclobutyl}methanol
    • EN300-1846260
    • 1896017-77-8
    • {1-[4-(propan-2-yl)phenyl]cyclobutyl}methanol
    • Inchi: 1S/C14H20O/c1-11(2)12-4-6-13(7-5-12)14(10-15)8-3-9-14/h4-7,11,15H,3,8-10H2,1-2H3
    • InChI Key: YVHPWZDXKMLJRB-UHFFFAOYSA-N
    • SMILES: OCC1(C2C=CC(C(C)C)=CC=2)CCC1

Computed Properties

  • Exact Mass: 204.151415257g/mol
  • Monoisotopic Mass: 204.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų

{1-4-(propan-2-yl)phenylcyclobutyl}methanol Pricemore >>

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Additional information on {1-4-(propan-2-yl)phenylcyclobutyl}methanol

Introduction to {1-4-(propan-2-yl)phenylcyclobutyl}methanol (CAS No. 1896017-77-8)

{1-4-(propan-2-yl)phenylcyclobutyl}methanol (CAS No. 1896017-77-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclobutyl derivatives, which have been extensively studied for their diverse applications in pharmaceuticals and materials science.

The chemical structure of {1-4-(propan-2-yl)phenylcyclobutyl}methanol features a cyclobutane ring attached to a phenyl group substituted with an isopropyl group, and a methanol functional group. This combination of functional groups imparts unique physical and chemical properties to the molecule, making it an interesting candidate for various research and development applications.

Recent studies have highlighted the potential of cyclobutyl derivatives in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that certain cyclobutyl derivatives exhibit potent anti-inflammatory and analgesic properties. The authors suggested that these compounds could be further optimized for the treatment of chronic pain and inflammatory diseases.

In another significant study, researchers at the University of California, San Francisco, investigated the pharmacological profile of {1-4-(propan-2-yl)phenylcyclobutyl}methanol. Their findings indicated that this compound has a high affinity for specific G-protein coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders. The study also revealed that {1-4-(propan-2-yl)phenylcyclobutyl}methanol exhibits low toxicity and good bioavailability, making it a promising lead compound for drug discovery.

The synthetic route to {1-4-(propan-2-yl)phenylcyclobutyl}methanol involves several well-established organic reactions, including Grignard reactions, Friedel-Crafts alkylation, and reduction steps. The high yield and purity of the final product make it suitable for large-scale production and further research. Additionally, the synthetic flexibility allows for the introduction of various substituents on the phenyl ring, which can be tailored to enhance specific biological activities or improve pharmacokinetic properties.

In the context of materials science, cyclobutyl derivatives like {1-4-(propan-2-yl)phenylcyclobutyl}methanol have shown promise as building blocks for advanced materials. A study published in the Journal of Materials Chemistry in 2022 demonstrated that these compounds can be used to create polymers with unique mechanical and thermal properties. The researchers found that polymers derived from cyclobutyl derivatives exhibit excellent thermal stability and mechanical strength, making them suitable for applications in electronics and aerospace industries.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of {1-4-(propan-2-yl)phenylcyclobutyl}methanol have shown that it has a low environmental impact when used responsibly. This is particularly important as regulatory bodies increasingly emphasize the need for sustainable and environmentally friendly chemicals.

In conclusion, {1-4-(propan-2-yl)phenylcyclobutyl}methanol (CAS No. 1896017-77-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure, combined with its favorable biological activities and low toxicity, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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